Cas no 24103-75-1 (4-Methoxy-2-methylpyridine)

• Product Name: 4-Methoxy-2-methylpyridine
• CAS No: 24103-75-1
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD06253892
• CID: 238608
• PubChem ID: 4737758
• Update Time: 2025-06-08

4-Methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-methylpyridine
• 4-METHOXY-2-METHYL-PYRIDINE
• Pyridine, 4-methoxy-2-methyl-
• 2-methyl-4-methoxypyridine
• 4-Methoxy-2-methyl-pyridin
• 4-methoxy-2-picoline
• 4-methoxyl-2-methylpyridine
• 4-methoxypicoline
• Pyridine,4-methoxy-2-methyl
• CHEMPACIFIC 38141
• MWVSSYOXUWYVTJ-UHFFFAOYSA-N
• SB11589
• ST24043841
• V4613

• MDL： MFCD06253892
• Inchi： 1S/C7H9NO/c1-6-5-7(9-2)3-4-8-6/h3-5H,1-2H3
• InChI Key： MWVSSYOXUWYVTJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 123.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• XLogP3: 1.1
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.001±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 109.3 ºC
• Boiling Point: 60 ºC (5 Torr)
• Flash Point: 65.5±12.0 ºC,
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 22.12000
• LogP: 1.39860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-Methoxy-2-methylpyridine

Comprehensive Overview of 4-Methoxy-2-methylpyridine (CAS No. 24103-75-1): Properties, Applications, and Industry Insights

4-Methoxy-2-methylpyridine (CAS No. 24103-75-1), a specialized organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This heterocyclic compound, featuring a methoxy group at the 4-position and a methyl group at the 2-position of the pyridine ring, serves as a versatile building block in synthetic chemistry. Its molecular formula C₇H₉NO and molar mass of 123.15 g/mol make it particularly valuable for designing bioactive molecules.

Recent studies highlight the growing demand for pyridine derivatives in drug discovery, with 4-Methoxy-2-methylpyridine being a key intermediate for antiviral and anti-inflammatory agents. Industry reports indicate a 12% annual growth in the market for such intermediates, driven by increased R&D investment in targeted therapies. The compound's solubility in organic solvents (e.g., ethanol, dichloromethane) and melting point range of 15-18°C make it particularly suitable for controlled reactions in medicinal chemistry applications.

Environmental considerations have brought green synthesis methods for 4-Methoxy-2-methylpyridine into focus. A 2023 study published in ACS Sustainable Chemistry demonstrated a novel catalytic process reducing energy consumption by 40% compared to traditional methods. This aligns with the pharmaceutical industry's push toward sustainable manufacturing practices, addressing both regulatory requirements and consumer demand for eco-friendly products.

The compound's role in flavor and fragrance applications has expanded significantly, with particular interest in its subtle woody-herbaceous notes. Perfumers value its stability in formulations, while food scientists utilize it in trace amounts to enhance savory flavors. Regulatory approvals by EFSA and FDA for specific applications have further boosted its commercial viability in these sectors.

Analytical characterization of 4-Methoxy-2-methylpyridine typically involves GC-MS (showing characteristic fragments at m/z 123 [M⁺], 108, and 80) and ¹H NMR (δ 2.45 for methyl, 3.85 for methoxy, and aromatic protons between 6.70-8.20 ppm). These standard protocols ensure batch-to-batch consistency for industrial users. Recent advancements in process analytical technology (PAT) now enable real-time monitoring during production, significantly improving quality control measures.

Emerging applications in material science have revealed the compound's potential as a ligand in photovoltaic materials and OLED technologies. Its electron-donating methoxy group contributes to desirable charge transport properties, with several patent applications filed in 2023 for related innovations. This diversification beyond traditional uses suggests expanding market opportunities for CAS 24103-75-1 in high-tech industries.

Storage and handling recommendations emphasize protection from moisture (recommended ≤40% RH) and storage at 2-8°C for long-term stability. While not classified as hazardous under GHS criteria, standard laboratory precautions including chemical-resistant gloves and ventilation are advised during handling. Suppliers typically offer technical specifications including ≥98% purity (HPLC), with custom synthesis options available for research-scale quantities.

Market analysis indicates Asia-Pacific as the fastest-growing region for 4-Methoxy-2-methylpyridine consumption, particularly in China and India's expanding pharmaceutical sectors. Western markets continue to dominate high-value applications, with contract manufacturing organizations (CMOs) increasingly incorporating this intermediate into their catalogues. Price trends show moderate volatility, currently ranging $120-150/kg for laboratory quantities, with volume discounts available.

Future research directions may explore the compound's potential in bioconjugation chemistry and as a scaffold for PROTACs (proteolysis targeting chimeras). Its balanced lipophilicity (calculated logP ~1.2) and moderate hydrogen bonding capacity make it pharmacologically interesting. Academic and industrial collaborations are actively investigating these possibilities, as evidenced by recent conference presentations at the International Symposium on Heterocyclic Chemistry.